Cas no 20493-60-1 (5-Bromo-3-methyl-isothiazole)

• Product Name: 5-Bromo-3-methyl-isothiazole
• CAS No: 20493-60-1
• MF: C₄H₄BrNS
• MW: 178.050258636475
• MDL: MFCD01318949
• CID: 825203
• PubChem ID: 600959
• Update Time: 2025-11-06

5-Bromo-3-methyl-isothiazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-methylisothiazole
• 5-Bromo-3-methyl-isothiazole
• 5-bromo-3-methyl-1,2-thiazole
• J-013357
• Isothiazole, 5-bromo-3-methyl-
• SCHEMBL2028343
• SY022791
• AKOS006282032
• 5-bromo-3-methyl-isothiazole, AldrichCPR
• DTXSID70344988
• EN300-67299
• DTXCID00296062
• 20493-60-1
• CS-0136608
• AS-5512
• MFCD01318949
• J-517037
• SB35198
• DB-006982

• MDL： MFCD01318949
• Inchi： 1S/C4H4BrNS/c1-3-2-4(5)7-6-3/h2H,1H3
• InChI Key： XSVSPKKXQGNHMD-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=NS1

Computed Properties

• Exact Mass: 176.92500
• Monoisotopic Mass: 176.925
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 68.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1A^2
• XLogP3: 2.4

Experimental Properties

• Density: 1.702±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 72 ºC (13 Torr)
• Flash Point: 20.1±25.4 ºC,
• Refractive Index: 1.588
• Solubility: Slightly soluble (2 g/l) (25 º C),
• PSA: 41.13000
• LogP: 2.21400

5-Bromo-3-methyl-isothiazole Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 5-Bromo-3-methyl-isothiazole

Market Research and Analysis Report on 5-Bromo-3-methyl-isothiazole (20493-60-1)

The compound 5-Bromo-3-methyl-isothiazole, identified by the CAS number 20493-60-1, has garnered significant attention in the chemical and pharmaceutical industries due to its unique properties and potential applications. This report provides an in-depth analysis of the current market landscape, research advancements, and future prospects for this compound.

Recent studies have highlighted the role of 5-Bromo-3-methyl-isothiazole in various biochemical processes, particularly in the modulation of cellular pathways. Its structural features make it a promising candidate for drug development, especially in the fields of oncology and infectious diseases. The compound has demonstrated potent activity in preclinical models, suggesting its potential as a therapeutic agent.

The global demand for 5-Bromo-3-methyl-isothiazole is driven by its use in academic research, pharmaceutical development, and industrial applications. Key regions contributing to its market include North America, Europe, and Asia-Pacific, with increasing demand from emerging markets due to growing R&D activities and healthcare investments.

Suppliers of this compound are primarily located in China, India, and the United States, with a focus on meeting the rising demand from both academic institutions and pharmaceutical companies. The competitive landscape is characterized by a few major players dominating the market, while smaller vendors are leveraging cost-effective production strategies to gain market share.

In terms of procurement trends, there is a growing preference for high-purity grades of 5-Bromo-3-methyl-isothiazole to meet stringent regulatory requirements in the pharmaceutical sector. Additionally, sustainability considerations are becoming increasingly important for suppliers, with a shift towards eco-friendly synthesis methods.

The future outlook for 5-Bromo-3-methyl-isothiazole is positive, with ongoing research focusing on optimizing its synthesis processes and exploring new therapeutic applications. Collaborations between academia and industry are expected to accelerate its transition from laboratory research to clinical trials.